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Compound of Interest

Compound Name: 7-Methoxy-1,4-benzothiazin-3-one

Cat. No.: B184911 Get Quote

Preparation of Stock Solutions: 7-Methoxy-1,4-
benzothiazin-3-one
Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Methoxy-1,4-benzothiazin-3-one is a heterocyclic compound belonging to the

benzothiazine class. Molecules within this structural family are of significant interest in

medicinal chemistry and drug discovery due to their diverse pharmacological activities.[1]

Accurate and consistent preparation of stock solutions is a critical first step in any experimental

workflow to ensure reliable and reproducible results in downstream biological assays and other

research applications. This document provides a detailed protocol for the preparation of stock

solutions of 7-Methoxy-1,4-benzothiazin-3-one, including recommendations for solvent

selection, concentration, and storage to maintain the integrity and stability of the compound.

Physicochemical Data
A summary of the key physicochemical properties of 7-Methoxy-1,4-benzothiazin-3-one is

presented in the table below. This information is essential for calculating the required mass for

stock solution preparation and for understanding the compound's general characteristics.
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Property Value Reference

Molecular Formula C₉H₉NO₂S [2][3]

Molecular Weight 195.24 g/mol [2][3]

CAS Number 22726-30-3 [2][3][4][5]

Appearance
White to orange to green

powder to crystal
[6]

Melting Point 183-187 °C [2][6]

Solubility

Soluble in Methanol.[6] A

related compound, 7-methoxy-

3H-phenothiazin-3-one, is

reported to be soluble in

Dimethyl Sulfoxide (DMSO)

and moderately soluble in

Ethanol.[7]

Note: Specific quantitative solubility data for 7-Methoxy-1,4-benzothiazin-3-one in common

laboratory solvents such as DMSO and ethanol is not readily available in the public domain. It

is highly recommended to experimentally determine the solubility for precise applications. A

general protocol for solubility determination is provided in the experimental section.

Experimental Protocols
I. General Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Work in a well-ventilated area or a fume hood to avoid inhalation of the powder.

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

II. Protocol for Preparation of a 10 mM Stock Solution in
DMSO
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Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of organic

molecules for biological assays due to its high dissolving power.

Materials:

7-Methoxy-1,4-benzothiazin-3-one powder

Anhydrous, high-purity DMSO

Analytical balance

Spatula

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and sterile tips

Procedure:

Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 195.24 g/mol x 1000 mg/g = 1.9524 mg

Weigh the compound:

Carefully weigh out approximately 1.95 mg of 7-Methoxy-1,4-benzothiazin-3-one using

an analytical balance and transfer it to a sterile microcentrifuge tube or amber vial.

Dissolve the compound:

Add 1 mL of anhydrous DMSO to the tube containing the compound.
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Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming in a

water bath (not exceeding 40°C) may be used to aid dissolution if necessary.

Storage:

Store the 10 mM stock solution in appropriately labeled, tightly sealed amber vials or tubes

wrapped in aluminum foil to protect from light.

For short-term storage (up to one week), store at 4°C.

For long-term storage, aliquot the stock solution into single-use volumes and store at

-20°C or -80°C to avoid repeated freeze-thaw cycles.

III. Protocol for Preparation of a Stock Solution in
Methanol
Methanol is another suitable solvent for this compound.[6]

Materials:

7-Methoxy-1,4-benzothiazin-3-one powder

Anhydrous, HPLC-grade Methanol

Analytical balance

Spatula

Sterile volumetric flask or amber glass vials

Vortex mixer or sonicator

Pipettors and sterile tips

Procedure:

Weigh the compound:
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Accurately weigh the desired amount of 7-Methoxy-1,4-benzothiazin-3-one and transfer

it to a volumetric flask or vial.

Dissolve the compound:

Add a small amount of methanol to the flask to dissolve the compound.

Vortex or sonicate until the solid is fully dissolved.

Bring the solution to the final desired volume with methanol.

Storage:

Store the methanolic stock solution in the same manner as the DMSO stock, protected

from light and at low temperatures for long-term stability.

IV. Protocol for Experimental Determination of Solubility
(Shake-Flask Method)
For applications requiring precise concentrations, the thermodynamic solubility can be

determined using the following method.[7]

Procedure:

Add an excess amount of 7-Methoxy-1,4-benzothiazin-3-one (e.g., 5-10 mg) to a known

volume of the desired solvent (e.g., 1 mL) in a sealed vial.

Agitate the vial at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium

is reached.

Centrifuge the suspension at high speed to pellet the undissolved solid.

Carefully collect the supernatant and filter it through a 0.2 µm syringe filter to remove any

remaining particulates.

Quantify the concentration of the dissolved compound in the filtrate using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.
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Visualizations
The following diagrams illustrate the key relationships and workflows described in this

document.
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Caption: Key Properties and Factors for 7-Methoxy-1,4-benzothiazin-3-one.
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Caption: Workflow for Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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